Cas no 2150384-49-7 (3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2150384-49-7
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6422750
• PubChem ID: 165958774
• Update Time: 2025-10-25

3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• EN300-1293399
• 2150384-49-7

• Inchi： 1S/C9H10N4O2/c1-12-4-7(6-14)9(11-12)13-5-8(15-2)3-10-13/h3-6H,1-2H3
• InChI Key： HTLWILUIXIFIDA-UHFFFAOYSA-N
• SMILES： O(C)C1C=NN(C=1)C1C(C=O)=CN(C)N=1

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.9Ų

Additional information on 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde

3-(4-Methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde: A Comprehensive Overview

3-(4-Methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2150384-49-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this intriguing molecule.

The molecular formula of 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde is C₁₂H₁₃N₃O₂, with a molecular weight of 227.25 g/mol. The compound is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the methoxy group and the methyl substituent on the pyrazole ring contributes to its unique chemical and biological properties.

Synthesis and Structural Characterization: The synthesis of 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde can be achieved through several methodologies. One common approach involves the condensation of 4-methoxypyrazole with an appropriate aldehyde or ketone, followed by methylation to introduce the methyl group. The resulting compound is then characterized using various spectroscopic techniques, including NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry. These techniques provide detailed insights into the molecular structure and purity of the compound.

Biological Activities: Recent studies have highlighted the diverse biological activities of 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation.

Beyond its anti-inflammatory properties, 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde has also demonstrated promising antitumor effects. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying these antitumor effects is believed to involve the inhibition of cell proliferation and the induction of cell cycle arrest.

Clinical Applications: The potential clinical applications of 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde are currently being explored through various preclinical and early-stage clinical trials. These trials aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in human subjects. Preliminary results from these trials have been encouraging, suggesting that this compound may have therapeutic potential in treating inflammatory diseases and certain types of cancer.

Mechanistic Insights: To better understand the mechanisms by which 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde exerts its biological effects, researchers have conducted extensive studies at the molecular level. These studies have revealed that the compound can interact with specific cellular targets, such as enzymes and receptors, to modulate key biological processes. For instance, it has been shown to inhibit the activity of COX (cyclooxygenase) enzymes, which are involved in the production of prostaglandins and play a crucial role in inflammation.

In addition to its direct interactions with cellular targets, 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde has also been found to influence gene expression patterns. Transcriptomic analyses have identified several genes that are differentially regulated upon treatment with this compound. These genes are involved in various cellular processes, including apoptosis, cell cycle regulation, and immune response modulation.

FUTURE DIRECTIONS: While significant progress has been made in understanding the properties and potential applications of 3-(4-methoxy-1H-pyrazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde, further research is needed to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacological properties, such as bioavailability and metabolic stability, to enhance its efficacy as a therapeutic agent. Additionally, more extensive clinical trials are required to validate its safety and effectiveness in human patients.

In conclusion, 3-(4-methoxy-1H-pyrazol-1-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l -methyl -l H -pyr az ole -4 -car balde hyde strong > (CAS No . 2 * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * 20384 -49 -7) represents a promising molecule with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting subject for ongoing research in medicinal chemistry and pharmaceutical development . As our understanding of this compound continues to evolve , it holds great promise for advancing treatments for inflammatory diseases and cancer . p > article > response >